Cas no 2034499-34-6 (3-(4-methoxyphenyl)-1-3-(pyridin-4-yloxy)piperidin-1-ylpropan-1-one)

• Product Name: 3-(4-methoxyphenyl)-1-3-(pyridin-4-yloxy)piperidin-1-ylpropan-1-one
• CAS No: 2034499-34-6
• MF: C₂₀H₂₄N₂O₃
• MW: 340.416165351868
• CID: 5918580
• PubChem ID: 119100720
• Update Time: 2025-07-15

3-(4-methoxyphenyl)-1-3-(pyridin-4-yloxy)piperidin-1-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-1-3-(pyridin-4-yloxy)piperidin-1-ylpropan-1-one
• 3-(4-methoxyphenyl)-1-[3-(pyridin-4-yloxy)piperidin-1-yl]propan-1-one
• 3-(4-methoxyphenyl)-1-(3-pyridin-4-yloxypiperidin-1-yl)propan-1-one
• 3-(4-methoxyphenyl)-1-(3-(pyridin-4-yloxy)piperidin-1-yl)propan-1-one
• 2034499-34-6
• AKOS026701432
• F6480-0783

• Inchi： 1S/C20H24N2O3/c1-24-17-7-4-16(5-8-17)6-9-20(23)22-14-2-3-19(15-22)25-18-10-12-21-13-11-18/h4-5,7-8,10-13,19H,2-3,6,9,14-15H2,1H3
• InChI Key： WUDYFJYJGZFMHR-UHFFFAOYSA-N
• SMILES： O(C1C=CN=CC=1)C1CN(C(CCC2C=CC(=CC=2)OC)=O)CCC1

Computed Properties

• Exact Mass: 340.17869263g/mol
• Monoisotopic Mass: 340.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.7Ų

Additional information on 3-(4-methoxyphenyl)-1-3-(pyridin-4-yloxy)piperidin-1-ylpropan-1-one

Professional Introduction to 3-(4-methoxyphenyl)-1-3-(pyridin-4-yloxy)piperidin-1-ylpropan-1-one (CAS No. 2034499-34-6)

3-(4-methoxyphenyl)-1-3-(pyridin-4-yloxy)piperidin-1-ylpropan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2034499-34-6, represents a convergence of multiple chemical moieties that make it a promising candidate for further exploration in drug discovery and development. The presence of a 4-methoxyphenyl group, combined with a pyridin-4-yloxy moiety linked to a piperidine ring, creates a molecular framework that is both structurally complex and biologically relevant.

The structural composition of 3-(4-methoxyphenyl)-1-3-(pyridin-4-yloxy)piperidin-1-ylpropan-1-one suggests potential interactions with various biological targets, making it an intriguing subject for medicinal chemistry research. The piperidine ring is a well-known pharmacophore in many therapeutic agents, often contributing to improved solubility and metabolic stability. In this context, the compound’s design aims to leverage these properties while introducing additional functional groups that may enhance its binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The integration of machine learning algorithms has further refined the ability to identify potential drug candidates by analyzing large datasets of known bioactive molecules. In the case of 3-(4-methoxyphenyl)-1-3-(pyridin-4-yloxy)piperidin-1-ylpropan-1-one, these tools have been instrumental in hypothesizing its interaction with enzymes and receptors involved in various disease pathways.

The 4-methoxyphenyl group, a substituted aromatic ring, is known for its ability to modulate electronic properties and hydrophobicity, which can be critical for drug-receptor interactions. This moiety has been extensively studied in the development of central nervous system (CNS) drugs, where its presence often enhances blood-brain barrier penetration. Similarly, the pyridin-4-yloxy moiety contributes to the compound’s overall hydrophilicity and may facilitate its transport across biological membranes. The combination of these features makes 3-(4-methoxyphenyl)-1-3-(pyridin-4-yloxy)piperidin-1-ylpropan-1-one a versatile scaffold for designing molecules with tailored pharmacokinetic profiles.

In the realm of drug discovery, the development of novel heterocyclic compounds like 3-(4-methoxyphenyl)-1-3-(pyridin-4-yloxy)piperidin-1-ylpropan-1-one is driven by the need for more effective and selective therapeutic agents. The compound’s unique structural features position it as a potential lead for further optimization towards specific therapeutic applications. For instance, its piperidine core suggests potential utility in treating neurological disorders, where piperidine-based compounds have shown promise in preclinical studies.

The synthesis of 3-(4-methoxyphenyl)-1-3-(pyridin-4-yloxy)piperidin-1-ylpropan-1-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These techniques not only enhance synthetic efficiency but also allow for greater control over regioselectivity and stereochemistry, which are crucial for achieving biologically active compounds.

The pharmacological evaluation of 3-(4-methoxyphenyl)-1-3-(pyridin-4-yloxy)piperidin-1-ylpropan-1-one has begun to reveal its potential as a pharmacological probe. Initial in vitro studies have demonstrated interactions with enzymes such as cytochrome P450 family members, which are critical for drug metabolism. Additionally, preliminary binding assays suggest that this compound may exhibit inhibitory effects on certain kinases implicated in cancer progression. These findings underscore the importance of thorough characterization and lead optimization to fully realize its therapeutic potential.

The integration of genomics and proteomics into drug discovery has provided new insights into how compounds like 3-(4-methoxyphenyl)-1-3-(pyridin-oxy)piperidin-l-l-propan-l-one interact with biological systems at a molecular level. High-throughput screening (HTS) technologies have enabled researchers to rapidly test thousands of compounds against diverse biological targets, identifying those with promising activity profiles. This approach has been particularly valuable in identifying novel scaffolds for further development.

The future direction of research on 3-(4-methoxyphenyl)-l -3 -(pyridln -o)xy)piperidln -l -l-propan-l -one will likely involve structure-based drug design strategies. By leveraging crystallographic data or computational models of target proteins, researchers can refine the compound’s structure to improve its binding affinity and selectivity. This iterative process often involves modifying substituents on key pharmacophoric sites while maintaining overall chemical diversity.

In conclusion, 3-(4-methoxyphenyl)-l -3 -(pyridln -o)xy)piperidln -l -l-propan-l -one represents an exciting opportunity in pharmaceutical chemistry due to its complex structure and multifaceted functional groups. Its unique combination of chemical features positions it as a promising candidate for further exploration in drug discovery efforts aimed at treating various diseases. As research continues to uncover new biological targets and develop innovative synthetic methodologies, compounds like this one will play an increasingly important role in developing next-generation therapeutics.